Cas no 392243-19-5 (2,5-dichloro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 2,5-dichloro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392243-19-5
• MF: C₁₂H₁₁Cl₂N₃OS
• MW: 316.206238985062
• CID: 3078615
• PubChem ID: 897580
• Update Time: 2025-11-07

2,5-dichloro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide
• 2,5-dichloro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide
• SR-01000256310
• SR-01000256310-1
• 392243-19-5
• STK025981
• AB00311797-02
• F0326-0642
• 2,5-dichloro-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)benzamide
• AKOS000654158
• 2,5-dichloro-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide
• Oprea1_705624

• Inchi： 1S/C12H11Cl2N3OS/c1-6(2)11-16-17-12(19-11)15-10(18)8-5-7(13)3-4-9(8)14/h3-6H,1-2H3,(H,15,17,18)
• InChI Key： LKGMPAJTOWGTCH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(NC1=NN=C(C(C)C)S1)=O)Cl

Computed Properties

• Exact Mass: 314.9999885Da
• Monoisotopic Mass: 314.9999885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,5-dichloro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide

Comprehensive Overview of 2,5-Dichloro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392243-19-5)

The compound 2,5-dichloro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392243-19-5) is a specialized chemical entity that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This thiadiazole-derived benzamide is known for its unique structural features, which contribute to its potential applications in crop protection and bioactive molecule development. The presence of both dichloro and isopropyl substituents enhances its reactivity and selectivity, making it a subject of interest for synthetic chemists and material scientists alike.

In recent years, the demand for high-performance agrochemicals has surged due to global challenges such as climate change and food security. Researchers are actively exploring compounds like 2,5-dichloro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide for their potential as plant growth regulators or pest control agents. Its molecular architecture, featuring a benzamide core linked to a 1,3,4-thiadiazole ring, allows for interactions with biological targets, which is a hot topic in green chemistry and sustainable agriculture discussions.

The synthesis of CAS No. 392243-19-5 involves multi-step organic reactions, often starting from commercially available 2,5-dichlorobenzoic acid derivatives. Key steps include amide coupling and heterocycle formation, which are frequently searched topics in academic and industrial chemistry forums. Optimizing these processes for cost-efficiency and environmental friendliness remains a priority, aligning with the broader trend toward green synthesis methodologies.

From a structure-activity relationship (SAR) perspective, the isopropyl group at the thiadiazole nitrogen appears crucial for bioactivity. This observation has led to derivative development, a common strategy in drug discovery and agrochemical innovation. Computational chemistry studies, including molecular docking and QSAR modeling, are increasingly applied to predict the behavior of this compound—a methodology gaining traction in AI-assisted chemical research.

Analytical characterization of 2,5-dichloro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide typically employs HPLC, NMR spectroscopy, and mass spectrometry. These techniques are essential for quality control in industrial production and are frequently discussed in analytical chemistry circles. Recent advancements in hyphenated techniques (e.g., LC-MS) have improved detection sensitivity for such compounds at trace levels.

Environmental fate studies indicate that compounds with thiadiazole moieties like 392243-19-5 often exhibit moderate persistence in soil systems. This property is actively researched in the context of environmental impact assessment, a critical consideration for modern regulatory compliance. The scientific community continues to investigate biodegradation pathways and ecotoxicological profiles of such structures.

In material science applications, the π-conjugated system of this benzamide derivative shows promise for organic electronic materials. Its ability to form charge-transfer complexes is being explored for potential use in optoelectronic devices—a rapidly growing sector in renewable energy technologies.

Patent literature reveals ongoing innovation around CAS 392243-19-5, particularly in composition of matter claims and method-of-use applications. Intellectual property strategies for such specialty chemicals are a frequent subject in technology transfer discussions, reflecting the compound's commercial potential.

Safety assessments of 2,5-dichloro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide follow standard OECD guidelines, with particular attention to its toxicological endpoints. Proper personal protective equipment (PPE) and engineering controls are recommended when handling this compound, as with any fine chemical substance in laboratory settings.

The global market for specialty benzamide derivatives is projected to grow steadily, driven by demand from crop science and advanced material sectors. 392243-19-5 represents an interesting case study in how heterocyclic chemistry continues to enable innovations across multiple industrial domains.